Cas no 1361410-99-2 ((2R)-1-methyl-2-phenylaziridine)

• Product Name: (2R)-1-methyl-2-phenylaziridine
• CAS No: 1361410-99-2
• MF: C₉H₁₁N
• MW: 133.190342187881
• CID: 4593245
• Update Time: 2025-08-03

(2R)-1-methyl-2-phenylaziridine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-methyl-2-phenylaziridine

• Inchi： 1S/C9H11N/c1-10-7-9(10)8-5-3-2-4-6-8/h2-6,9H,7H2,1H3/t9-,10?/m0/s1
• InChI Key： NTWLTKMOHDXNCK-RGURZIINSA-N
• SMILES： N1(C)C[C@H]1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on (2R)-1-methyl-2-phenylaziridine

Comprehensive Guide to (2R)-1-methyl-2-phenylaziridine (CAS No. 1361410-99-2): Properties, Applications, and Market Insights

(2R)-1-methyl-2-phenylaziridine (CAS No. 1361410-99-2) is a chiral aziridine derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its three-membered nitrogen-containing ring structure, serves as a versatile building block in asymmetric synthesis. The R-configuration at the stereocenter makes it particularly valuable for creating enantiomerically pure compounds, a critical requirement in modern drug development.

The growing demand for chiral intermediates like (2R)-1-methyl-2-phenylaziridine reflects broader trends in pharmaceutical chemistry, where researchers increasingly focus on stereoselective synthesis to improve drug efficacy and reduce side effects. Recent studies highlight its utility in constructing β-amino alcohol frameworks, which are prevalent in bioactive molecules. The compound's aziridine ring offers unique reactivity patterns, enabling ring-opening reactions that form C-N bonds with high regio- and stereocontrol.

From a synthetic chemistry perspective, 1361410-99-2 demonstrates remarkable stability under various conditions while maintaining sufficient reactivity for nucleophilic attacks. This balance makes it ideal for multi-step synthesis applications. Analytical data shows the compound typically appears as a colorless to pale yellow liquid at room temperature, with solubility properties favoring organic solvents like dichloromethane and toluene. Researchers frequently employ chiral HPLC or NMR spectroscopy to verify its enantiomeric purity, a crucial quality control parameter for pharmaceutical applications.

The applications of (2R)-1-methyl-2-phenylaziridine extend across multiple domains of chemical research. In medicinal chemistry, it serves as a precursor for protein kinase inhibitors and antiviral agents, addressing current healthcare challenges. The compound's structural features allow efficient incorporation into larger molecular architectures, particularly in developing small molecule therapeutics targeting neurological disorders—a rapidly growing research area responding to global mental health concerns. Additionally, material scientists utilize its rigid framework to create novel chiral ligands for asymmetric catalysis.

Market analysis reveals increasing procurement of 1361410-99-2 by contract research organizations and academic laboratories specializing in chiral technology. The compound's price volatility reflects fluctuations in demand from the pharmaceutical sector, particularly for projects involving central nervous system drugs. Recent patent filings demonstrate its incorporation into innovative synthetic routes for dopamine receptor modulators, aligning with current neurological research priorities. Regulatory databases confirm its approved status for research use in major markets, with proper handling protocols emphasizing standard laboratory safety measures.

Environmental and handling considerations for (2R)-1-methyl-2-phenylaziridine follow conventional laboratory chemical protocols. While not classified as hazardous under standard regulations, researchers recommend using appropriate PPE during handling due to its potential irritant properties. Storage typically occurs under inert atmosphere conditions at controlled temperatures to maintain stability. The compound's environmental fate has been studied through biodegradation assays, showing moderate persistence with proper waste management procedures.

Future research directions for 1361410-99-2 include exploring its potential in continuous flow chemistry systems—a trending methodology that enhances synthetic efficiency. Computational chemistry studies are investigating its conformational preferences to predict reactivity patterns more accurately. The scientific community continues to develop improved synthetic protocols for this chiral building block, particularly methods emphasizing atom economy and green chemistry principles to meet sustainability goals in chemical manufacturing.

For researchers sourcing (2R)-1-methyl-2-phenylaziridine, current market intelligence suggests evaluating suppliers based on enantiomeric excess certification and batch-to-batch consistency. Analytical certificates should include detailed spectroscopic characterization data and chiral purity analysis. The compound's growing importance in pharmaceutical intermediates ensures its continued relevance in synthetic organic chemistry, particularly for projects requiring precise stereochemical control in molecular construction.